Cas no 2094317-89-0 (methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate)

• Product Name: methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate
• CAS No: 2094317-89-0
• MF: C₁₀H₁₄FN₃O₅S₂
• MW: 339.363663196564
• CID: 5802836
• PubChem ID: 126829961
• Update Time: 2025-05-23

methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Z2732437005
• methyl N-[4-[(5-fluorosulfonyl-1,3-thiazol-2-yl)amino]-4-oxobutyl]-N-methylcarbamate
• methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate
• EN300-26597641
• 2094317-89-0
• AKOS034001115

• Inchi： 1S/C10H14FN3O5S2/c1-14(10(16)19-2)5-3-4-7(15)13-9-12-6-8(20-9)21(11,17)18/h6H,3-5H2,1-2H3,(H,12,13,15)
• InChI Key： YJNBDUNIFJHUEC-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1NC(CCCN(C(=O)OC)C)=O)S(=O)(=O)F

Computed Properties

• Exact Mass: 339.03589106g/mol
• Monoisotopic Mass: 339.03589106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 142Ų

Additional information on methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate

Introduction to Methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate (CAS No. 2094317-89-0)

Methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate, a compound with the CAS number 2094317-89-0, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers and scientists. The structural complexity and unique functional groups of this molecule contribute to its potential applications in various therapeutic areas.

The molecular structure of Methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate features a central thiazole ring substituted with a fluorosulfonyl group, which is a key feature contributing to its reactivity and biological activity. The presence of the carbamoyl group in the side chain further enhances its potential as a pharmacophore. This compound's design incorporates elements that are known to interact with biological targets, making it a valuable candidate for drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluorosulfonyl group in Methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate has been shown to enhance binding affinity to certain enzymes and receptors, which is crucial for developing effective therapeutic agents. This property makes it particularly attractive for the design of drugs targeting neurological disorders, cancer, and inflammatory conditions.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve metabolic stability and bioavailability. The fluorosulfonyl group in this compound not only contributes to its stability but also enhances its interaction with biological targets. This has led to investigations into its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

The thiazole ring is another critical component of Methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate that contributes to its biological activity. Thiazole derivatives are well-known for their wide range of biological functions, including antimicrobial, antifungal, and anti-inflammatory properties. The specific arrangement of atoms in the thiazole ring allows for interactions with various biological targets, making it a versatile scaffold for drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. Researchers have been exploring its derivatives to identify more potent and selective analogs with improved pharmacokinetic profiles. The carbamoyl groups in the molecule provide additional sites for modification, allowing for fine-tuning of its biological activity. This flexibility makes it an excellent starting point for structure-activity relationship (SAR) studies.

Advances in computational chemistry have enabled researchers to predict the biological activity of Methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate with high accuracy before conducting expensive experimental trials. These computational methods have helped in identifying potential binding modes and interactions with biological targets, which has accelerated the drug discovery process. The integration of computational tools with traditional experimental approaches has been instrumental in optimizing the design of this compound.

The synthesis of Methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate involves multiple steps that require precise control over reaction conditions. The introduction of the fluorosulfonyl group and the carbamoylation reactions are particularly critical and require careful optimization to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently, which is essential for large-scale applications.

Once synthesized, Methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate can be further characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about its molecular structure and purity, which are essential for understanding its biological activity. Additionally, computational methods such as molecular dynamics simulations can be used to study its interactions with biological targets at an atomic level.

The potential applications of Methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate extend beyond basic research. Its unique structural features make it a promising candidate for treating various diseases, including cancer and neurological disorders. Researchers are currently exploring its potential as an inhibitor of kinases and other enzymes involved in disease pathways. The ability to modulate these pathways could lead to novel therapeutic strategies that address unmet medical needs.

In conclusion, Methyl N-(3-{[5-(fluorosulfonyl)-1,3-thiazol-2-yl]carbamoyl}propyl)-N-methylcarbamate (CAS No. 2094317-89-0) is a compound with significant potential in pharmaceutical research. Its complex structure and functional groups make it an attractive candidate for drug discovery and development. With ongoing research focused on optimizing its design and exploring new applications, this compound is poised to make substantial contributions to medicine and healthcare.